6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride

• Molecular Formula: C6H3Cl2N3O2S
• Molecular Weight: 252.08 g/mol
• IUPAC Name: 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride
• InChI: InChI=1S/C6H3Cl2N3O2S/c7-4-1-9-6-5(14(8,12)13)2-10-11(6)3-4/h1-3H
• InChI Key: FCMOELPXKAWMJG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C(C=NN21)S(=O)(=O)Cl)Cl

Description

6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a chlorine atom at position 6 and a sulfonyl chloride group at position 2. Its reactivity stems from the sulfonyl chloride group, which readily undergoes nucleophilic substitution reactions with amines or alcohols to form sulfonamides or sulfonate esters .

Preparation Methods

The synthesis of 6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride typically involves the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems . This method allows for versatile structural modifications at positions 2, 3, 5, 6, and 7 of the pyrazolo[1,5-a]pyrimidine scaffold . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: Common reagents include nucleophiles such as amines and alcohols, leading to the formation of substituted derivatives.

Oxidation and Reduction Reactions: These reactions can modify the oxidation state of the compound, leading to different functional groups.

Cyclization Reactions: These reactions can form additional ring structures, enhancing the compound’s complexity.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s derivatives have shown potential as enzyme inhibitors and anticancer agents.

Medicine: It is being explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound’s photophysical properties make it useful in the development of fluorescent probes and materials.

Mechanism of Action

The mechanism of action of 6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor, binding to the active site of enzymes and preventing their normal function. This inhibition can lead to various biological effects, including anticancer activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a family of pyrazolo[1,5-a]pyrimidine sulfonyl chlorides, where variations in substituents significantly influence physicochemical properties and reactivity. Key analogues include:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Features	Reference
Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride	C₆H₄ClN₃O₂S	217.63	None (base structure)	Simplest analogue; lower steric bulk
2-Methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride	C₇H₆ClN₃O₂S	231.66	Methyl (C2)	Enhanced lipophilicity
6-Bromo-2-methoxypyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride	C₇H₅BrClN₃O₃S	337.56	Bromine (C6), Methoxy (C2)	Higher molecular weight; altered reactivity
5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride	C₈H₈ClN₃O₂S	245.69	Methyl (C5, C7)	Increased steric hindrance
5-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride	C₆H₃Cl₂N₃O₂S	252.13	Chlorine (C5)	Competitive halogenation site

Key Observations:

• Halogen Position and Reactivity : The position of chlorine (C6 vs. C5) alters electronic effects. The C6-chloro derivative exhibits distinct reactivity in nucleophilic substitution compared to C5-chloro analogues due to differences in electron withdrawal from the aromatic system .
• Synthesis Challenges : Chlorinated derivatives generally exhibit lower yields compared to brominated counterparts (e.g., 6-bromo vs. 6-chloro) due to reduced leaving-group efficiency of chloride .

Stability and Reactivity

• Sulfonyl Chloride Stability : The sulfonyl chloride group in 6-chloro derivatives is susceptible to hydrolysis under humid conditions, necessitating anhydrous storage. Methyl-substituted analogues (e.g., 2-methyl) show improved stability due to reduced electron-withdrawing effects .
• Collision Cross-Section Data : For 6-bromo-2-methoxy derivatives, collision cross-section predictions (e.g., 160.2 Ų for [M+H]+) highlight differences in molecular geometry compared to unchlorinated analogues .

Biological Activity

6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride is a compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly as an enzyme inhibitor and anticancer agent. This article reviews the compound's biological activity, mechanisms of action, and relevant research findings.

6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride is a derivative of pyrazolo[1,5-a]pyrimidine, characterized by the presence of a sulfonyl chloride group. This structure allows for diverse chemical reactions, including:

• Substitution Reactions : Reacts with nucleophiles such as amines and alcohols to form various derivatives.
• Oxidation and Reduction Reactions : Modifies the oxidation state, leading to different functional groups.
• Cyclization Reactions : Can form additional ring structures, enhancing complexity and potential activity .

The primary mechanism of action for 6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride involves its role as an enzyme inhibitor. It binds to the active sites of specific enzymes, disrupting their normal function. This inhibition can lead to significant biological effects, including:

• Anticancer Activity : The compound has shown promise in inhibiting cancer cell proliferation by targeting critical pathways involved in cell growth and survival .
• Antimicrobial Activity : Some derivatives exhibit antimicrobial properties against various pathogens .

Biological Activity Overview

The biological activities of 6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride can be summarized in the following table:

Activity Type	Description	References
Anticancer	Inhibits cancer cell proliferation; potential as a CK2 inhibitor
Antimicrobial	Exhibits antimicrobial activity against bacteria and fungi
Enzyme Inhibition	Acts on various enzymes; significant in cancer treatment
Antioxidant	Some derivatives show antioxidant properties

Anticancer Studies

Research has demonstrated that 6-Chloropyrazolo[1,5-a]pyrimidine derivatives can effectively inhibit protein kinase CK2, which is implicated in various cancers. For instance, compounds derived from this scaffold displayed IC50 values in the low nanomolar range against CK2α . In vitro studies revealed that these compounds not only inhibited CK2 but also exhibited antiproliferative effects across multiple cancer cell lines.

Antimicrobial Studies

In a study assessing antimicrobial efficacy, several pyrazolo derivatives showed significant activity against Candida albicans and Saccharomyces cerevisiae, with minimum inhibitory concentration (MIC) values as low as 31.25 µg/mL. The presence of the sulfonamide moiety was crucial for enhancing antimicrobial activity .